
Application Notes: Gastrin-17
Radioimmunoassay (RIA)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gastrin-17

Cat. No.: B1628035 Get Quote

These application notes provide a detailed protocol for the quantitative in vitro measurement of

human Gastrin-17 in serum using a competitive radioimmunoassay (RIA). This document is

intended for researchers, scientists, and drug development professionals.

Introduction
Gastrin is a key gastrointestinal hormone that regulates gastric acid secretion. It exists in

several molecular forms, with Gastrin-17 (G-17) being one of the most biologically active. The

determination of Gastrin-17 levels is crucial in the diagnosis and monitoring of various

gastrointestinal conditions, including gastrin-producing tumors and achlorhydria. This

radioimmunoassay provides a sensitive and specific method for quantifying Gastrin-17.[1]

Principle of the Method
The Gastrin-17 RIA is a competitive immunoassay. The assay is based on the competition

between unlabeled Gastrin-17 in the sample (or calibrators) and a fixed amount of 125I-

labeled Gastrin-17 for a limited number of binding sites on a specific rabbit anti-gastrin

antibody. As the concentration of unlabeled Gastrin-17 in the sample increases, the amount of

125I-labeled Gastrin-17 bound to the antibody decreases. The antibody-bound fraction is then

precipitated using a double antibody-polyethylene glycol (PEG) technique. After centrifugation,

the radioactivity in the pellet is measured using a gamma counter. The concentration of

Gastrin-17 in the samples is determined by comparing the measured radioactivity with a

standard curve generated from calibrators of known Gastrin-17 concentrations.[1]
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Reagents and Materials
Materials Provided in a Typical Kit:

Component Description Storage

Anti-Gastrin Antiserum
Rabbit anti-gastrin antibody,

ready to use.
2-8°C

125I-Gastrin

Lyophilized 125I-labeled

Gastrin-17. Reconstitute with

distilled water.

2-8°C after reconstitution

Double Antibody-PEG
Ready to use. Mix thoroughly

before use.
2-8°C

Gastrin Calibrators

Lyophilized, with known

concentrations of Gastrin-17.

Reconstitute with distilled

water.

≤ -18°C after reconstitution

Controls

Lyophilized, with low and high

concentrations of Gastrin-17.

Reconstitute with distilled

water.

≤ -18°C after reconstitution

Assay Buffer Ready to use. 2-8°C

Materials Required but Not Provided:

Disposable polystyrene test tubes (11-13 x 55 mm)

Precision pipettes with disposable tips (100 µL, 200 µL, 500 µL)

Repeating pipette

Vortex mixer

Refrigerated centrifuge capable of at least 1700 x g
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Gamma counter

Distilled water

Experimental Protocol
1. Reagent Preparation

Allow all reagents to reach room temperature before use.

125I-Gastrin Reconstitution: Reconstitute the lyophilized 125I-Gastrin with the volume of

distilled water specified on the vial label (e.g., 25 mL).

Calibrator and Control Reconstitution: Reconstitute the lyophilized Gastrin Calibrators and

Controls with the volume of distilled water specified on the vial labels (e.g., 1 mL).

Working Calibrators: Prepare a serial dilution of the reconstituted Gastrin Calibrator using the

Assay Buffer to create a standard curve. An example of a dilution series is provided in the

table below.

2. Standard Curve Preparation

Calibrator
Concentration
(pmol/L)

Volume of
Stock/Previous
Calibrator

Volume of Assay
Buffer

S5 500 Stock -

S4 250 1.0 mL of S5 1.0 mL

S3 125 1.0 mL of S4 1.0 mL

S2 62.5 1.0 mL of S3 1.0 mL

S1 31.2 1.0 mL of S2 1.0 mL

S0 0 - 1.0 mL

3. Assay Procedure
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Label Tubes: Label duplicate tubes for Total Counts (TC), Non-Specific Binding (NSB), Zero

Calibrator (B0), Calibrators (S1-S5), Controls, and Samples.

Pipetting:

Pipette 100 µL of Calibrators, Controls, and samples into their respective tubes.

Pipette 300 µL of Assay Buffer into the NSB tubes.

Pipette 200 µL of 125I-Gastrin into all tubes. Cap the TC tubes and set them aside.

Pipette 200 µL of anti-Gastrin antiserum into all tubes except the NSB and TC tubes.

First Incubation: Vortex all tubes gently and incubate for 60 minutes at room temperature

(18-25°C).[1]

Precipitation: Add 500 µL of well-mixed Double Antibody-PEG solution to all tubes except the

TC tubes.

Second Incubation: Vortex the tubes carefully and incubate for 30-60 minutes at room

temperature.[1]

Centrifugation: Centrifuge all tubes (except TC) for 15 minutes at a minimum of 1700 x g at

4°C.[1]

Aspiration: Carefully aspirate the supernatant from all tubes except the TC tubes, without

disturbing the pellet.

Counting: Measure the radioactivity in the pellets of all tubes (and the TC tubes) using a

gamma counter for at least one minute.

Data Analysis
Calculate the average counts per minute (CPM) for each duplicate set of tubes.

Subtract the average NSB CPM from all other tube averages (except for the TC tubes).
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Calculate the percentage of binding for each calibrator, control, and sample using the

following formula: % B/B0 = [(Sample or Calibrator CPM - NSB CPM) / (B0 CPM - NSB

CPM)] x 100

Plot the % B/B0 for the calibrators against their corresponding concentrations on a logit-log

scale.

Determine the concentration of Gastrin-17 in the controls and samples by interpolating their

% B/B0 values from the standard curve.

Performance Characteristics
Parameter Value

Normal Fasting Level ≤ 60 pmol/L

Mean Normal Value 25 ± 10 pmol/L (1 SD)

Normal Range 11-54 pmol/L

Intra-assay Variation Refer to kit-specific documentation

Inter-assay Variation Refer to kit-specific documentation

Note: These values are for guidance only. Each laboratory should establish its own normal

range.

Experimental Workflow Diagram
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Caption: Workflow of the Gastrin-17 Radioimmunoassay.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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